Cas no 25741-97-3 (3-Bromo-5-methylisoxazole)

3-Bromo-5-methylisoxazole is a halogenated heterocyclic compound featuring a bromine substituent at the 3-position and a methyl group at the 5-position of the isoxazole ring. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its bromine moiety enables cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the construction of complex molecular frameworks. The compound’s stability and well-defined reactivity profile ensure consistent performance in diverse synthetic pathways. It is commonly employed in the development of bioactive molecules, leveraging its versatility as a building block for targeted modifications.
3-Bromo-5-methylisoxazole structure
3-Bromo-5-methylisoxazole structure
Product Name:3-Bromo-5-methylisoxazole
CAS No:25741-97-3
MF:C4H4BrNO
MW:161.984660148621
MDL:MFCD06660140
CID:239046
PubChem ID:2763224
Update Time:2025-06-14

3-Bromo-5-methylisoxazole Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-methylisoxazole
    • Isoxazole, 3-bromo-5-methyl- (6CI,7CI,8CI,9CI)
    • Isoxazole,3-bromo-5-methyl-
    • 3-amino-5-methylisoxazole
    • 3-Brom-5-methyl-isoxazol
    • 3-bromo-5-methyl-isoxazole
    • 3-Bromo-5-metilisossazolo
    • AC1MC7ZA
    • CTK8B6668
    • HT760
    • PubChem22265
    • SureCN2308342
    • 3-bromo-5-methyl-1,2-oxazole
    • Isoxazole, 3-bromo-5-methyl-
    • 3-bromo-5-methyl isoxazole
    • AMOT0119
    • 2132AB
    • BC004776
    • AM803594
    • AB0095584
    • ST2417564
    • FT
    • MDL: MFCD06660140
    • Inchi: 1S/C4H4BrNO/c1-3-2-4(5)6-7-3/h2H,1H3
    • InChI Key: ICLAWFDDNFPOFQ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)ON=1

Computed Properties

  • Exact Mass: 160.94762
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 68.7
  • XLogP3: 1.5
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 1.654±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 64-65 ºC (15 Torr)
  • Flash Point: 76.0±21.8 ºC,
  • Refractive Index: 1.4929 (589.3 nm 18 ºC)
  • Solubility: Slightly soluble (12 g/l) (25 º C),
  • PSA: 26.03

3-Bromo-5-methylisoxazole Security Information

  • Hazard Statement: H315-H319-H335
  • Storage Condition:Inert atmosphere,2-8°C

3-Bromo-5-methylisoxazole Pricemore >>

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3-Bromo-5-methylisoxazole Related Literature

Additional information on 3-Bromo-5-methylisoxazole

Research Brief on 3-Bromo-5-methylisoxazole (CAS: 25741-97-3): Recent Advances and Applications

3-Bromo-5-methylisoxazole (CAS: 25741-97-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. Recent studies have highlighted its role as a key intermediate in the development of novel bioactive molecules, particularly in the context of antimicrobial and anti-inflammatory agents.

One of the most notable recent developments involves the use of 3-Bromo-5-methylisoxazole as a building block in the synthesis of isoxazole-containing pharmaceuticals. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of potent inhibitors targeting bacterial enzymes, showcasing its potential in addressing antibiotic resistance. The study reported that derivatives of 3-Bromo-5-methylisoxazole exhibited significant activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity to human cells.

In addition to its antimicrobial properties, 3-Bromo-5-methylisoxazole has been investigated for its role in modulating inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that certain analogs of this compound could selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. These findings suggest its potential as a scaffold for developing next-generation anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

From a synthetic chemistry perspective, advancements in the efficient preparation of 3-Bromo-5-methylisoxazole have also been reported. A recent methodology published in Organic Letters described a one-pot, catalyst-free approach to synthesize this compound with high yield and purity, addressing previous challenges related to scalability and cost-effectiveness. This innovation is expected to facilitate broader adoption of 3-Bromo-5-methylisoxazole in industrial and academic research settings.

Looking ahead, the potential applications of 3-Bromo-5-methylisoxazole extend beyond its current uses. Ongoing research is exploring its incorporation into covalent inhibitors for targeted protein degradation, a cutting-edge strategy in drug discovery. Preliminary results from a 2024 study indicate that isoxazole-based proteolysis-targeting chimeras (PROTACs) incorporating this moiety exhibit promising selectivity and efficacy in preclinical models of cancer.

In conclusion, 3-Bromo-5-methylisoxazole (CAS: 25741-97-3) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from antimicrobial agents to anti-inflammatory drugs and beyond, underscore its importance in modern drug discovery. As synthetic methodologies improve and our understanding of its biological activities deepens, this compound is poised to play an even greater role in addressing unmet medical needs. Future research should focus on optimizing its derivatives for enhanced potency, selectivity, and pharmacokinetic properties to fully realize its therapeutic potential.

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